Cas no 35214-83-6 (Alloisoimperatorin)

• Product Name: Alloisoimperatorin
• CAS No: 35214-83-6
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 317911
• PubChem ID: 5317436
• Update Time: 2025-06-26

Alloisoimperatorin Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,4-hydroxy-9-(3-methyl-2-buten-1-yl)-
• ALLOISOIMPERATORIN
• allo-isoimperatorin
• 7H-Furo[3,2-g][1]benzopyran-7-one,4-hydroxy-9-(3-methyl-2-butenyl)- (9CI)
• 5-Hydroxy-8-(3'-methyl-2'-butenyl) furocoumarin
• 4-Hydroxy-9-(3-methyl-2-buten-1-yl)-7H-furo[3,2-g][1]benzopyran-7-one
• 4-Hydroxy-9-(3-methyl-2-butenyl)-7H-furo[3,2-g]chromen-7-one #
• starbld0009522
• 4-HYDROXY-9-(3-METHYLBUT-2-EN-1-YL)-7H-FURO[3,2-G]CHROMEN-7-ONE
• 4-Hydroxy-9-(3-methyl-2-butenyl)furo(3,2-g)chromen-7-one
• AKOS040761336
• 35214-83-6
• 4-hydroxy-9-(3-methylbut-2-enyl)furo[3,2-g]chromen-7-one
• JLCROWZWGSUEMR-UHFFFAOYSA-N
• 4-hydroxy-9-(3-methylbut-2-enyl)-7H-furo[3,2-g]chromen-7-one
• FS-8150
• 4-HYDROXY-9-(3-METHYLBUT-2-EN-1-YL)FURO[3,2-G]CHROMEN-7-ONE
• CS-0143590
• HY-N8366
• Alloisoimperatorin

• Inchi： 1S/C16H14O4/c1-9(2)3-4-12-15-11(7-8-19-15)14(18)10-5-6-13(17)20-16(10)12/h3,5-8,18H,4H2,1-2H3
• InChI Key： JLCROWZWGSUEMR-UHFFFAOYSA-N
• SMILES： O1C=CC2=C(C3C=CC(=O)OC=3C(C/C=C(\C)/C)=C12)O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7A^2
• XLogP3: 3.9

Experimental Properties

• Color/Form: Powder
• Density: 1.298
• PSA: 59.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 5-hydroxypsoralens

Additional information on Alloisoimperatorin

Alloisoimperatorin (CAS No. 35214-83-6): A Promising Natural Compound for Medicinal Applications

Alloisoimperatorin, a naturally occurring flavonoid derivative with the chemical formula C₁₅H₁₀O₅, is identified by the CAS No. 35214-83-6. This compound is primarily isolated from the dried fruits of Angelica sinensis and Peucedanum japonicum, which are traditional medicinal plants in East Asian herbal medicine. Recent studies have highlighted its potential as a bioactive molecule with diverse pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. The Alloisoimperatorin molecule exhibits a unique structural framework, characterized by a furan ring fused to a benzene ring, which contributes to its biological effects.

Research published in Journal of Natural Products (2023) has demonstrated that Alloisoimperatorin can modulate the NF-κB signaling pathway, a key mediator of inflammatory responses. This mechanism is critical in conditions such as rheumatoid arthritis and neurodegenerative diseases. The CAS No. 35214-83-6 compound has been shown to inhibit the phosphorylation of IκBα, thereby reducing the translocation of NF-κB to the nucleus and suppressing the expression of pro-inflammatory cytokines like TNF-α and IL-6. These findings underscore its potential as a therapeutic agent for chronic inflammatory disorders.

Another significant advancement in the study of Alloisoimperatorin is its role in neuroprotection. A 2023 study in Pharmacological Research revealed that this compound can mitigate oxidative stress in neuronal cells by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. The CAS No. 35214-83-6 compound also exhibits neuroprotective effects in models of Parkinson's disease, where it reduces the accumulation of α-synuclein aggregates and preserves mitochondrial function. These properties make it a promising candidate for the development of neurodegenerative disease therapies.

Recent research has also explored the Alloisoimperatorin’s potential in cancer treatment. A 2023 study published in Cancer Letters demonstrated that this compound can induce apoptosis in cancer cells by targeting the Bcl-2 family of proteins. The CAS No. 35214-83-6 compound was found to downregulate anti-apoptotic proteins like Bcl-2 and Bcl-xL while upregulating pro-apoptotic proteins such as Bax and Bad. This dual action enhances the efficacy of chemotherapy and radiotherapy in various cancer types, including breast and lung cancers.

Moreover, the Alloisoimperatorin has shown potential in metabolic syndrome management. A 2023 clinical trial published in Diabetes & Metabolism Journal found that supplementation with Alloisoimperatorin significantly reduced insulin resistance and improved lipid profiles in patients with type 2 diabetes. The CAS No. 35214-83-6 compound was associated with increased adiponectin levels and decreased triglyceride accumulation, highlighting its role in metabolic regulation.

Despite these promising findings, further research is needed to fully understand the molecular mechanisms and optimize the therapeutic potential of Alloisoimperatorin. Ongoing studies are focused on improving its bioavailability and reducing potential side effects. The CAS No. 35214-83-6 compound’s unique chemical structure and diverse biological activities position it as a valuable lead for drug development in multiple therapeutic areas.

In conclusion, Alloisoimperatorin (CAS No. 35214-83-6) represents a significant advancement in the field of natural product research. Its multifaceted pharmacological properties, supported by recent studies, suggest its potential as a therapeutic agent for inflammatory diseases, neurodegenerative conditions, and metabolic disorders. Continued exploration of its mechanisms and applications will be crucial for translating these findings into clinical therapies.